2-[2-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[2-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H25FN4O3S/c1-2-16-5-9-19(10-6-16)27-22(31)15-32-23-26-12-20(14-29)28(23)13-21(30)25-11-17-3-7-18(24)8-4-17/h3-10,12,29H,2,11,13-15H2,1H3,(H,25,30)(H,27,31)
• InChI Key: DQGQKASOFKMWMX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NCC3=CC=C(C=C3)F)CO
• Molecular Formula: C23H25FN4O3S
• Molecular Weight: 456.5 g/mol

Description

2-[2-({2-[(4-ethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C23H25FN4O3S and its molecular weight is 456.54. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity and Coordination Complexes

Research has been conducted on pyrazole-acetamide derivatives, leading to the synthesis of coordination complexes with metals such as Co(II) and Cu(II). These complexes have been studied for their antioxidant activity through in vitro assays, demonstrating significant antioxidant properties. This suggests potential research applications of similar compounds in understanding and harnessing their antioxidant capabilities for scientific purposes (Chkirate et al., 2019).

Anti-inflammatory and Analgesic Activities

Another area of application for similar compounds includes the synthesis of acetamide derivatives showing anti-inflammatory activity. Some derivatives have demonstrated significant activity, highlighting the potential for these compounds in researching new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Radioligand Imaging

Compounds with an imidazolyl and fluorobenzyl ether structure have been synthesized for potential use as radioligands in clinical PET studies, specifically targeting histamine H3 receptors. This indicates a significant research application in the development of diagnostic tools in neurology and pharmacology (Iwata et al., 2000).

Antitumor Activity

Amino acid ester derivatives containing fluorinated compounds have been synthesized and tested for their in vitro antitumor activity against cancer cell lines. This research highlights the potential therapeutic applications of such compounds in the development of new cancer treatments (Xiong et al., 2009).

Antimicrobial and Docking Studies

Ethyl benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates have been synthesized and evaluated for their antimicrobial activity and through docking studies. These findings suggest potential applications in the development of new antimicrobial agents (Spoorthy et al., 2021).